molecular formula C8H16OSi B8808082 1-Trimethylsilyloxy-4-pentyne

1-Trimethylsilyloxy-4-pentyne

Cat. No.: B8808082
M. Wt: 156.30 g/mol
InChI Key: GNMBHMZOJBZFNJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1-Trimethylsilyloxy-4-pentyne is a useful research compound. Its molecular formula is C8H16OSi and its molecular weight is 156.30 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C8H16OSi

Molecular Weight

156.30 g/mol

IUPAC Name

trimethyl(pent-4-ynoxy)silane

InChI

InChI=1S/C8H16OSi/c1-5-6-7-8-9-10(2,3)4/h1H,6-8H2,2-4H3

InChI Key

GNMBHMZOJBZFNJ-UHFFFAOYSA-N

Canonical SMILES

C[Si](C)(C)OCCCC#C

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of 4-pentyn-1-ol (25.0 g, 0.30 mole) in dry CH2Cl2 (250 ml) at 0° C., was added imidazole (40.46 g, 0.60 mole) and chlorotrimethylsilane (56.6 ml, 0.45 moles) and stirred for 2 h. The reaction mixture was diluted with water and extracted with CH2Cl2 (3×100 ml). Combined organic extracts were washed with water, brine, dried (Na2SO4) and the solvent was evaporated. Purification of the crude product by vacuum distillation afforded the pure ether 13 (44.1 g, 95%).
Quantity
25 g
Type
reactant
Reaction Step One
Quantity
40.46 g
Type
reactant
Reaction Step One
Quantity
56.6 mL
Type
reactant
Reaction Step One
Quantity
250 mL
Type
solvent
Reaction Step One
Name
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Two
Name
Yield
95%

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